(4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(2-methoxyphenyl)methanone

• IUPAC Name: [4-[3-(4-ethoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-(2-methoxyphenyl)methanone
• InChI: InChI=1S/C24H25N7O3/c1-3-34-18-10-8-17(9-11-18)31-23-21(27-28-31)22(25-16-26-23)29-12-14-30(15-13-29)24(32)19-6-4-5-7-20(19)33-2/h4-11,16H,3,12-15H2,1-2H3
• InChI Key: NLBNQDQROSUHCN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)C5=CC=CC=C5OC)N=N2
• Molecular Formula: C24H25N7O3
• Molecular Weight: 459.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide detailed information about the arrangement of atoms in the molecule and the nature of the chemical bonds.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present in the molecule. For example, the piperazine ring might undergo reactions with acids or bases, and the ethoxy group might be susceptible to reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would likely be determined experimentally.

Scientific Research Applications

Anticancer Properties

• Researchers have investigated the compound’s ability to inhibit cancer cell growth. .

Antifungal Activity

• The triazole ring system is commonly found in antifungal drugs. .

Antioxidant Potential

• The presence of aromatic rings and heterocyclic moieties often correlates with antioxidant activity. .

Antiviral Applications

• Given the importance of antiviral agents, researchers have examined whether this compound can inhibit viral replication. .

Anti-Inflammatory Effects

• The triazole-pyrimidine scaffold has been associated with anti-inflammatory properties. .

Analgesic Potential

• The compound’s piperazine moiety suggests it could interact with neurotransmitter receptors. .

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. If it’s a biologically active compound, its mechanism of action would depend on its interactions with specific biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, structure, reactivity, and potential applications.